Cas no 669769-53-3 (4-Nitroisoquinolin-3(2H)-one)

• Product name: 4-Nitroisoquinolin-3(2H)-one
• CAS No: 669769-53-3
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 2796748
• PubChem ID: 20035548

4-Nitroisoquinolin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• DTXSID10601860
• SCHEMBL7408400
• 3(2H)-Isoquinolinone, 4-nitro-
• 4-Nitroisoquinolin-3(2H)-one
• 4-Nitroisoquinolin-3-ol
• 669769-53-3

• Inchi： InChI=1S/C9H6N2O3/c12-9-8(11(13)14)7-4-2-1-3-6(7)5-10-9/h1-5H,(H,10,12)
• InChI Key： HOPLUHLCXCKSEI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 190.03784206Da
• Monoisotopic Mass: 190.03784206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9Ų
• XLogP3: 0.6